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Compound of Interest

Compound Name: 4-Methyl-1-heptanol

Cat. No.: B1330018

This guide provides an in-depth overview of the boiling point and density of 4-Methyl-1-
heptanol, tailored for researchers, scientists, and professionals in drug development. It
includes key physical data, detailed experimental methodologies for their determination, and a
logical workflow for property verification.

Core Physicochemical Data

The essential physical properties of 4-Methyl-1-heptanol are summarized in the table below
for quick reference.

Property Value Units
Boiling Point 182.7 °C[1]
Density 0.8065 g/cm3[1]
Molar Mass 130.23 g/mol [2]
Molecular Formula CsH1s0 [11121[3]

Experimental Protocols

The determination of the boiling point and density of a chemical substance like 4-Methyl-1-
heptanol is fundamental to its characterization. The following sections detail the standard
laboratory procedures for these measurements.
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The capillary method is a common and effective technique for determining the boiling point of a
liquid sample.[4]

Apparatus:

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., oil bath or heating block)
o Beaker

e Stirring rod or magnetic stirrer

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is then attached to a thermometer, ensuring the bottom of the test tube is level
with the thermometer bulb.

e The entire assembly is submerged in a heating bath (e.g., oil or water), making sure the
liquid level in the bath is above the liquid level in the test tube.

e The bath is heated gently and stirred continuously to ensure uniform temperature
distribution.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

e The heating is then discontinued, and the bath is allowed to cool slowly.
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e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[4] This is the point where the vapor pressure of the liquid equals the external atmospheric
pressure.

A pycnometer is a flask with a specific, accurately known volume, used to determine the
density of liquids with high precision.[5]

Apparatus:

Pycnometer (with a ground-glass stopper containing a capillary tube)

Analytical balance

Thermometer

The liquid sample (4-Methyl-1-heptanol)

Distilled water (for calibration)
Procedure:
e The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

o The pycnometer is then filled with the liquid sample (4-Methyl-1-heptanol), ensuring no air
bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the
capillary is carefully wiped off.

o The filled pycnometer is weighed again.
e The temperature of the liquid is recorded.

e The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density,
typically distilled water, and weighed again at the same temperature.

» The density of the sample is calculated using the following formula:

Density_sample = (Mass_sample / Mass_water) * Density water
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Where:

o Mass_sample is the mass of the 4-Methyl-1-heptanol (mass of filled pycnometer - mass
of empty pycnometer).

o Mass_water is the mass of the water (mass of pycnometer filled with water - mass of
empty pycnometer).

o Density_water is the known density of water at the experimental temperature.

Logical Workflow for Property Determination

The following diagram illustrates a generalized workflow for the determination and verification
of the physical properties of a chemical compound.
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Workflow for Physical Property Determination
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Caption: A flowchart illustrating the logical steps for determining and verifying the physical
properties of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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